Cas no 1170971-74-0 (1-methyl-N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}-1H-pyrazole-3-carboxamide)

• Product Name: 1-methyl-N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}-1H-pyrazole-3-carboxamide
• CAS No: 1170971-74-0
• Molecular Formula: C₁₆H₁₄N₄OS
• Molecular Weight: 310.373561382294
• CID: 6451089
• PubChem ID: 42110933

1-methyl-N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}-1H-pyrazole-3-carboxamide Properties

Names and Identifiers

• 1-methyl-N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}-1H-pyrazole-3-carboxamide
• 1170971-74-0
• 1-methyl-N-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}-1H-pyrazole-3-carboxamide
• N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)-1-methyl-1H-pyrazole-3-carboxamide
• AKOS024496981
• CCG-310146
• N-(4,5-dihydrobenzo[e][1,3]benzothiazol-2-yl)-1-methylpyrazole-3-carboxamide
• F5094-0173

• InChIKey： BDINEWNJOFGRGS-UHFFFAOYSA-N
• Inchi： 1S/C16H14N4OS/c1-20-9-8-12(19-20)15(21)18-16-17-14-11-5-3-2-4-10(11)6-7-13(14)22-16/h2-5,8-9H,6-7H2,1H3,(H,17,18,21)
• SMILES： S1C(NC(C2C=CN(C)N=2)=O)=NC2C3C=CC=CC=3CCC1=2

Computed Properties

• Exact Mass: 310.08883226g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 310.08883226g/mol
• Heavy Atom Count: 22
• Complexity: 434
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 88Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthothiazoles